Cas no 109212-72-8 (L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI))

L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI) structure
109212-72-8 structure
Product name:L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI)
CAS No:109212-72-8
MF:C67H87N15O14
MW:1326.50000
CID:128324
PubChem ID:16166633

L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI)
    • (D-Pro?00D-Trp?·?00Nle??)-NeurokininB
    • (D-PRO2,D-TRP6,8,NLE10)-NEUROKININ B
    • (D-Pro²,D-Trp⁶·⁸,Nle¹⁰)-Neurokinin B
    • [D-Pro2, D-Trp6,8, Nle10]-Neurokinin B,DpHDFwVwL-Nle-NH2
    • [D-Pro2,D-Trp6,8,Nle10]-Neurokinin B
    • L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-...
    • (D-Pro2,D-Trp6?8,Nle10)-Neurokinin B
    • ASP-D-PRO-HIS-ASP-PHE-D-TRP-VAL-D-TRP-LEU-NLE-NH2
    • DPHDFWVWL-NLE-NH2
    • H-ASP-D-PRO-HIS-ASP-PHE-D-TRP-VAL-D-TRP-LEU-NLE-NH2
    • (D-Pro2,D-Trp6
    • CS-0626176
    • 109212-72-8
    • HY-P3850
    • Inchi: InChI=1S/C67H87N15O14/c1-6-7-20-47(58(69)87)74-59(88)48(25-36(2)3)75-61(90)50(27-39-32-71-45-21-13-11-18-42(39)45)80-66(95)57(37(4)5)81-64(93)51(28-40-33-72-46-22-14-12-19-43(40)46)77-60(89)49(26-38-16-9-8-10-17-38)76-63(92)53(31-56(85)86)78-62(91)52(29-41-34-70-35-73-41)79-65(94)54-23-15-24-82(54)67(96)44(68)30-55(83)84/h8-14,16-19,21-22,32-37,44,47-54,57,71-72H,6-7,15,20,23-31,68H2,1-5H3,(H2,69,87)(H,70,73)(H,74,88)(H,75,90)(H,76,92)(H,77,89)(H,78,91)(H,79,94)(H,80,95)(H,81,93)(H,83,84)(H,85,86)/t44-,47-,48-,49-,50+,51+,52-,53-,54+,57-/m0/s1
    • InChI Key: SBSGAKKSUHYFOA-KDICMADCSA-N
    • SMILES: CCCC[C@H](NC([C@@H](NC([C@H](NC([C@@H](NC([C@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H]1CCCN1C([C@@H](N)CC(O)=O)=O)=O)CC2=CN=CN2)=O)CC(O)=O)=O)CC3=CC=CC=C3)=O)CC4=CNC5=CC=CC=C45)=O)C(C)C)=O)CC6=CNC7=CC=CC=C67)=O)CC(C)C)=O)C(N)=O

Computed Properties

  • Exact Mass: 1325.66000
  • Monoisotopic Mass: 1325.65569251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 29
  • Heavy Atom Count: 96
  • Rotatable Bond Count: 45
  • Complexity: 2700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 457Ų
  • XLogP3: 1.1

Experimental Properties

  • PSA: 457.08000
  • LogP: 5.63230

L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
AAPPTec
P000667-25mg
[D-Pro2, D-Trp6,8, Nle10]-Neurokinin B
109212-72-8
25mg
$920.00 2024-07-20
AAPPTec
P000667-10mg
[D-Pro2, D-Trp6,8, Nle10]-Neurokinin B
109212-72-8
10mg
$460.00 2024-07-20
A2B Chem LLC
AX46765-10mg
(D-Pro2,D-Trp68, Nle 10)-Neurokinin B H-Asp-D-Pro-His-Asp-Phe-D-Trp-Val-D-Trp-Leu-Nle-NH2
109212-72-8
10mg
$642.00 2024-04-20
A2B Chem LLC
AX46765-5mg
(D-Pro2,D-Trp68, Nle 10)-Neurokinin B H-Asp-D-Pro-His-Asp-Phe-D-Trp-Val-D-Trp-Leu-Nle-NH2
109212-72-8
5mg
$430.00 2024-04-20
AAPPTec
P000667-5mg
[D-Pro2, D-Trp6,8, Nle10]-Neurokinin B
109212-72-8
5mg
$280.00 2024-07-20
A2B Chem LLC
AX46765-25mg
(D-Pro2,D-Trp68, Nle 10)-Neurokinin B H-Asp-D-Pro-His-Asp-Phe-D-Trp-Val-D-Trp-Leu-Nle-NH2
109212-72-8
25mg
$1183.00 2024-04-20

L-Norleucinamide, L-a-aspartyl-D-prolyl-L-histidyl-L-a-aspartyl-L-phenylalanyl-D-tryptophyl-L-valyl-D-tryptophyl-L-leucyl-(9CI) Related Literature

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